Cas no 84859-27-8 (5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE)

• Product Name: 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE
• CAS No: 84859-27-8
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD17676550
• CID: 1011888
• PubChem ID: 12198266
• Update Time: 2025-10-28

5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE
• 4-Chloro-N2-methyl-1,2-benzenediamine (ACI)
• 1,2-Benzenediamine 4-chloro-N2-methyl-
• 5-Chloro-N-methylbenzene-1,2-diamine

• MDL： MFCD17676550
• Inchi： 1S/C7H9ClN2/c1-10-7-4-5(8)2-3-6(7)9/h2-4,10H,9H2,1H3
• InChI Key： BTKCZOYKZRSPOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC)C(N)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE

Introduction to 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE (CAS No. 84859-27-8)

5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE, identified by the Chemical Abstracts Service Number (CAS No.) 84859-27-8, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This diamine derivative features a chloro-substituted benzene ring coupled with a methyl group and two amino functionalities, making it a versatile intermediate in synthetic chemistry. Its unique structural attributes have positioned it as a valuable building block for the development of various bioactive molecules.

The compound’s molecular structure, characterized by its aromatic core and functional groups, enables diverse chemical transformations. The presence of both chlorine and amino groups allows for selective modifications, which are crucial in medicinal chemistry for tailoring pharmacophores and enhancing drug-like properties. In recent years, such derivatives have been extensively explored for their potential applications in the design of novel therapeutic agents.

One of the most compelling aspects of 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE is its utility in the synthesis of heterocyclic compounds. Heterocycles are fundamental scaffolds in many drugs due to their ability to mimic natural bioactive molecules and interact with biological targets. Researchers have leveraged this compound to construct complex structures with improved metabolic stability and binding affinity. For instance, studies have demonstrated its role in generating derivatives with antimicrobial and anti-inflammatory properties.

Recent advancements in computational chemistry have further highlighted the significance of 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE. Molecular modeling techniques have been employed to predict its interactions with biological receptors, aiding in the rational design of small-molecule drugs. These simulations have provided insights into how subtle modifications to its structure can modulate binding affinity and selectivity, thereby guiding experimental efforts.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. By incorporating 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE into drug candidates, scientists aim to develop selective kinase inhibitors that can modulate signaling pathways without off-target effects.

In addition to its role in drug development, 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE has found applications in materials science. Its ability to form stable coordination complexes with metals has been exploited in the synthesis of catalysts and luminescent materials. These applications underscore the compound’s versatility beyond pharmaceuticals.

From a synthetic perspective, 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE serves as a key intermediate in multi-step reactions. Its reactivity allows for the introduction of additional functional groups, enabling the construction of increasingly complex molecules. This flexibility has made it a staple in synthetic laboratories focused on developing novel bioactive compounds.

The safety profile of 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE is another critical consideration. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling protocols must be followed to ensure safe laboratory practices. Its stability under various conditions has been well-documented, which is essential for reproducible synthetic applications.

Future research directions involving 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE are likely to focus on expanding its utility in drug discovery and materials science. Innovations in synthetic methodologies may further enhance its accessibility and broaden its scope of applications. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible advancements.

In conclusion, 5-CHLORO-N1-METHYLBENZENE-1,2-DIAMINE (CAS No. 84859-27-8) represents a valuable compound with diverse applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in drug design and material engineering. As scientific understanding continues to evolve, this compound is poised to play an even greater role in advancing chemical research.